3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(2-bromophenyl)methylsulfanyl]-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C10H10BrN3S/c1-14-7-12-13-10(14)15-6-8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3
• InChI Key: JFYVXFHOSIARBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2=CC=CC=C2Br
• Molecular Formula: C10H10BrN3S
• Molecular Weight: 284.18 g/mol

Description

3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole, also known as BBMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BBMT is a triazole derivative that is commonly used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole is not fully understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of essential cellular components. 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole has been shown to inhibit the growth of bacteria and fungi, suggesting that it may act by disrupting cell wall synthesis or membrane function.
Biochemical and Physiological Effects
3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole has been shown to have a range of biochemical and physiological effects. In animal studies, 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole has been shown to have anti-inflammatory and analgesic properties. It has also been shown to have antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole in lab experiments is its relatively low cost and ease of synthesis. 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole is also stable and has a long shelf life, making it a convenient reagent for use in research. However, 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole is not very water-soluble, which can limit its use in certain experiments. Additionally, the mechanism of action of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole. One area of interest is the development of new compounds based on 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole. Researchers are exploring the use of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole derivatives in the development of new drugs, particularly those with antimicrobial and antifungal properties. Another area of interest is the elucidation of the mechanism of action of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole. Further research is needed to fully understand how 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole works at the cellular level. Finally, researchers are exploring the use of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole in the treatment of oxidative stress-related diseases, such as Alzheimer's and Parkinson's disease.

Synthesis Methods

The synthesis of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole involves the reaction of 2-bromobenzyl chloride with sodium thiomethoxide in the presence of 4-methyl-1,2,4-triazole-3-thiol. The reaction occurs under mild conditions and yields 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole as the final product. The synthesis method is relatively simple and has been optimized to produce high yields of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole.

Scientific Research Applications

3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole has been extensively studied for its potential applications in scientific research. One of the most significant applications of 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole is in the synthesis of other compounds. 3-[(2-bromobenzyl)thio]-4-methyl-4H-1,2,4-triazole is commonly used as a building block in the synthesis of pharmaceuticals and agrochemicals. It has been shown to have antimicrobial and antifungal properties, making it a promising candidate for the development of new drugs.